Cas no 168106-22-7 (Barium(II) bis(Trifluoromethanesulfonyl)imide)

• Product Name: Barium(II) bis(Trifluoromethanesulfonyl)imide
• CAS No: 168106-22-7
• MF: C₄BaF₁₂N₂O₈S₄
• MW: 697.619234085083
• MDL: MFCD22200529
• CID: 1004504
• PubChem ID: 354333998
• Update Time: 2025-10-14

Barium(II) bis(Trifluoromethanesulfonyl)imide Chemical and Physical Properties

Names and Identifiers

• (Methanesulfonamide, 1,1,1-trifluoro-N-[(trifluoromethyl)sulfonyl]-, bariumsalt )
• Barium(II) Bis(trifluoromethanesulfonyl)imide
• Barium(II) Triflimide
• Bis(trifluoromethanesulfonyl)imide Barium(II) Salt
• Barium bis(trifluoromethanesulfonimide)
• BariuM bis(trifluoroMethylsulfonyl)iMide
• Barium triflimide
• Barium Bis-triflimide
• VJUKAFJLZPVWME-UHFFFAOYSA-N
• Barium;1,1,1-trifluoro-N-(trifluoromethylsulfonyl)methanesulfonamide
• BariuM trifluoroMethanesulfoniMide, Min. 97%
• barium(2+) bis(bistriflylimide anion)
• B5171
• Baryum(II) Bis(trifluoromethanesulfonyl)imide 99.5%
• barium(2+);bis(trifluoromethylsulfonyl)azanide
• 168106-22-7
• Barium(II) bis(Trifluoromethanesulfonyl)imide

• MDL： MFCD22200529
• Inchi： 1S/2C2F6NO4S2.Ba/c2*3-1(4,5)14(10,11)9-15(12,13)2(6,7)8;/q2*-1;+2
• InChI Key： ZFICMXSMTNWQDX-UHFFFAOYSA-N
• SMILES： [Ba+2].S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 697.739835g/mol
• Monoisotopic Mass: 697.739835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 194

Experimental Properties

• Melting Point: >300 °C
• Stability/Shelf Life: hygroscopic
• Sensitiveness: Moisture Sensitive

Barium(II) bis(Trifluoromethanesulfonyl)imide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Hazardous Material transportation number：UN 1759 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II

Additional information on Barium(II) bis(Trifluoromethanesulfonyl)imide

Barium(II) Bis(Trifluoromethanesulfonyl)imide (CAS No. 168106-22-7): A Comprehensive Overview

Barium(II) bis(trifluoromethanesulfonyl)imide, also known by its CAS number 168106-22-7, is a compound of significant interest in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines the barium ion with two trifluoromethanesulfonyl imide anions. The trifluoromethanesulfonyl group, often abbreviated as TFSI, is a well-known anion in ionic liquids and electrolytes due to its excellent thermal stability and low volatility.

The chemical formula of Barium(II) bis(trifluoromethanesulfonyl)imide is Ba(N(CF₃SO₂)₂)₂. This compound is a white crystalline solid at room temperature and is highly soluble in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its high solubility and stability make it a valuable reagent in various chemical reactions and processes.

In the context of materials science, Barium(II) bis(trifluoromethanesulfonyl)imide has been extensively studied for its potential applications in the development of advanced electrolytes for lithium-ion batteries. The TFSI anion is known for its ability to form stable complexes with lithium ions, which enhances the ionic conductivity and electrochemical stability of the electrolyte. Recent research has shown that electrolytes containing Barium(II) bis(trifluoromethanesulfonyl)imide can significantly improve the performance and safety of lithium-ion batteries, making them more suitable for high-power applications such as electric vehicles and renewable energy storage systems.

Beyond its use in battery technology, Barium(II) bis(trifluoromethanesulfonyl)imide has also found applications in the synthesis of novel materials and catalysts. Its unique properties make it an excellent precursor for the preparation of barium-based compounds with tailored functionalities. For instance, researchers have utilized this compound to synthesize barium-containing metal-organic frameworks (MOFs), which exhibit exceptional adsorption capacities for gases such as carbon dioxide and hydrogen. These MOFs have potential applications in gas separation and storage, environmental remediation, and catalysis.

In the pharmaceutical industry, Barium(II) bis(trifluoromethanesulfonyl)imide has been explored for its potential as a reagent in drug synthesis. The TFSI anion is known for its ability to participate in various organic reactions, including nucleophilic substitution and electrophilic addition. This makes it a valuable tool for the synthesis of complex organic molecules with therapeutic properties. Recent studies have demonstrated that Barium(II) bis(trifluoromethanesulfonyl)imide-mediated reactions can be used to synthesize novel compounds with improved pharmacological profiles, such as increased potency and reduced toxicity.

The environmental impact of Barium(II) bis(trifluoromethanesulfonyl)imide is another area of active research. While the compound itself is not considered hazardous under normal conditions, its use in industrial processes requires careful consideration of environmental safety measures. Studies have shown that proper handling and disposal methods can minimize any potential risks associated with this compound. Additionally, efforts are underway to develop more sustainable synthesis routes for Barium(II) bis(trifluoromethanesulfonyl)imide, focusing on reducing waste generation and energy consumption.

In conclusion, Barium(II) bis(trifluoromethanesulfonyl)imide (CAS No. 168106-22-7) is a versatile compound with a wide range of applications in chemistry, materials science, and pharmaceutical research. Its unique properties make it an essential reagent in various fields, driving innovation and advancing scientific knowledge. As research continues to uncover new applications and improve existing ones, the importance of this compound is likely to grow even further.